Cas no 914348-80-4 (2-(4-fluorophenyl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(4-fluorophenyl)-1,3-thiazole-5-carbaldehyde
• CAS No: 914348-80-4
• MF: C₁₀H₆FNOS
• MW: 207.224144458771
• MDL: MFCD05864658
• CID: 796618
• PubChem ID: 45036823
• Update Time: 2025-04-19

2-(4-fluorophenyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)thiazole-5-carbaldehyde
• 5-Thiazolecarboxaldehyde,2-(4-fluorophenyl)-
• 2-(4-fluorophenyl)tetrahydroimidazo[1,5-a]pyridine-1,3(2h,5h)-dione
• 2-(4-fluoro-phenyl)-tetrahydro-imidazo[1,5-a]pyridine-1,3-dione
• 2-(4-fluorophenyl)thiazole
• Imidazo[1,5-a]pyridine-1,3(2H,5H)-dione,2-(4-fluorophenyl)tetrahydro
• 2-(4-(trifluoromethyl)phenyl)thiazole-5-carbaldehyde
• 2-(4-fluorophenyl)-1,3-thiazole-5-carbaldehyde
• AS-30687
• CS-0325888
• SCHEMBL1314645
• 2-(4-Fluoro-phenyl)-thiazole-5-carbaldehyde
• 914348-80-4
• 2-(4-fluorophenyl)thiazole-5-carbaldehyde, AldrichCPR
• FT-0755851
• FPMAURQPBMLMSS-UHFFFAOYSA-N
• AKOS010077449
• A860446
• DB-001606

• MDL： MFCD05864658
• Inchi： 1S/C10H6FNOS/c11-8-3-1-7(2-4-8)10-12-5-9(6-13)14-10/h1-6H
• InChI Key： FPMAURQPBMLMSS-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 207.01500
• Monoisotopic Mass: 207.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 2.76170

2-(4-fluorophenyl)-1,3-thiazole-5-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C